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Compound of Interest

4-(trans-4-
Compound Name:
Butylcyclohexyl)benzonitrile

cat. No.: B1330016

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 4-(trans-
4-Butylcyclohexyl)benzonitrile. The information is compiled to ensure laboratory safety and
maintain the integrity of the chemical for research and development purposes.

Chemical and Physical Properties

4-(trans-4-Butylcyclohexyl)benzonitrile is a moderately polar, white to off-white solid
compound.[1] It is insoluble in water but soluble in common organic solvents such as toluene
and dichloromethane.[1]

Table 1: Physical and Chemical Properties of 4-(trans-4-Butylcyclohexyl)benzonitrile
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Property Value

Molecular Formula C18H25N[1]

Molar Mass 253.398 g/mol [1]

Appearance White to off-white solid[1]

Melting Point 35 - 38 °C[1]

Boiling Point 382.3 °C at 760 mmHg|[1]

Density 0.98 g/cm?3[1]

Solubility in Water Insoluble[1]

Solubility in Organic Solvents Soluble in toluene, dichloromethane[1]
CAS Number 61204-00-0[2][3][4][5]

Safety and Hazard Information

This chemical is classified as toxic if swallowed, in contact with skin, or if inhaled.[6] It also
causes skin and serious eye irritation.[6]

Hazard Statements:

e H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[6]
e H315: Causes skin irritation.[6]

o H319: Causes serious eye irritation.[6]

Precautionary Statements:

e P261: Avoid breathing dust.[6]

e P264: Wash skin thoroughly after handling.[6]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][7][8][9]
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P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER/doctor. Rinse
mouth.[6]

P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON
CENTER/doctor if you feel unwell.[6]

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[6]

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the chemical's stability and ensure user
safety.

Handling

o Ventilation: Use only in a well-ventilated area or in a closed system with appropriate exhaust
ventilation.[6][7][9]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and
eye/face protection.[3][6][7][8] Safety goggles with side-shields are recommended.[9]

Hygiene: Wash hands and face thoroughly after handling.[6][7] Do not eat, drink, or smoke
when using this product.[7]

Spill Response: In case of a spill, wear suitable protective equipment and keep unnecessary
personnel away.[6] Prevent the dispersion of dust.[6] Sweep up the spilled material and
place it into a suitable, closed container for disposal.[7] Avoid release to the environment.[8]

Storage

» Conditions: Store in a cool, dry, and well-ventilated place, away from direct sunlight.[1][6] A
recommended storage temperature is below 15°C in a dark place.

o Container: Keep the container tightly closed to prevent exposure to moisture and air, which
could degrade the chemical.[1][6][7][9]

e Incompatibilities: Store separately from incompatible substances, such as oxidizing agents,
to avoid chemical reactions.[1][7]
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Security: For larger quantities, it is recommended to store the chemical in a locked-up area.

[6][7]

Experimental Protocols

The following is a representative protocol for the preparation of a stock solution of 4-(trans-4-

Butylcyclohexyl)benzonitrile for experimental use.

Objective: To prepare a 10 mM stock solution in dichloromethane.

Materials:

4-(trans-4-Butylcyclohexyl)benzonitrile

Dichloromethane (HPLC grade or equivalent)

Analytical balance

Volumetric flask (appropriate size)

Spatula

Pipettes

Personal Protective Equipment (lab coat, safety glasses, nitrile gloves)

Procedure:

Preparation: Ensure all work is performed in a certified chemical fume hood.

Weighing: Tare a clean, dry weighing boat on the analytical balance. Carefully weigh out the
required mass of 4-(trans-4-Butylcyclohexyl)benzonitrile. For example, to prepare 10 mL
of a 10 mM solution, you would need 25.34 mg.

Dissolution: Carefully transfer the weighed solid into the volumetric flask.

Add a small amount of dichloromethane to the weighing boat to rinse any remaining solid
and transfer it to the volumetric flask.
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o Add approximately half of the final volume of dichloromethane to the volumetric flask.

o Gently swirl the flask to dissolve the solid completely. A magnetic stirrer can be used for this
purpose.

» Final Volume Adjustment: Once the solid is fully dissolved, add dichloromethane to the flask
until the bottom of the meniscus reaches the calibration mark.

e Mixing: Cap the volumetric flask and invert it several times to ensure the solution is
homogeneous.

o Storage: Transfer the solution to a properly labeled, sealed container. Store in a cool, dark
place as recommended for the solid compound.

Visualized Workflow

The following diagram illustrates the key steps for the safe handling and storage of 4-(trans-4-
Butylcyclohexyl)benzonitrile.
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Caption: Workflow for Safe Handling and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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